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General Mechanism of Advanced Oxidation
Processes
Advanced Oxidation Processes are characterized by the in-situ generation of highly reactive

oxygen species (ROS), primarily hydroxyl radicals. These radicals are powerful, non-selective

oxidizing agents that can attack and degrade complex organic molecules, such as azo dyes,

into simpler and less harmful compounds. The fundamental principle involves the cleavage of

the chromophoric azo bond (–N=N–), leading to decolorization, followed by the mineralization

of the aromatic intermediates into CO2, H2O, and inorganic ions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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